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Compound of Interest

Compound Name: octahydro-2H-1,4-benzoxazine

Cat. No.: B1317814 Get Quote

Essential Safety and Handling Guide for
Octahydro-2H-1,4-benzoxazine
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

octahydro-2H-1,4-benzoxazine, tailored for research, scientific, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety regulations.

Chemical Identifier:

Name: Octahydro-2H-1,4-benzoxazine

CAS Number: 52769-11-6

Molecular Formula: C₈H₁₅NO[1]

Hazard Identification and Personal Protective
Equipment
Octahydro-2H-1,4-benzoxazine is classified with specific hazards that necessitate the use of

appropriate personal protective equipment (PPE). The Globally Harmonized System (GHS)

classification indicates it is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[2]
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GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

A summary of the required personal protective equipment is provided in the table below.

PPE Category Specification Purpose

Eye/Face Protection

Chemical safety goggles or

glasses with side shields

(conforming to EN166 or

OSHA 29 CFR 1910.133

standards).[3]

To prevent eye contact and

serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect gloves for

integrity before each use.[4]

To prevent skin contact and

irritation.[2]

Skin and Body Protection

Laboratory coat. Protective

clothing as necessary to

prevent skin exposure.

To protect against accidental

skin contact.

Respiratory Protection

Use only in a well-ventilated

area or outdoors. If ventilation

is inadequate, use a suitable

respirator.[2]

To avoid inhalation and

potential respiratory irritation.

[2]

Operational Plan for Handling
Strict adherence to the following step-by-step procedure is mandatory to ensure safety during

the handling of octahydro-2H-1,4-benzoxazine.

Experimental Protocol for Handling:
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Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Assemble all necessary equipment and reagents before handling the chemical.

Don the required personal protective equipment as detailed in the table above.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Prevent the chemical from coming into contact with eyes, skin, or clothing.[3][5]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]

Store away from incompatible materials such as strong oxidizing agents and strong

reducing agents.[5]

Disposal Plan
Proper disposal of octahydro-2H-1,4-benzoxazine and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Procedure:

Personal Protective Equipment (PPE): Wear all required PPE as specified above before

handling any chemical waste.

Waste Segregation and Collection:

Collect all waste containing octahydro-2H-1,4-benzoxazine, including contaminated

consumables (e.g., pipette tips, gloves, weighing paper), in a designated and properly
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labeled, sealable waste container.[4]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.[4]

Labeling:

Clearly label the waste container with the full chemical name: "Octahydro-2H-1,4-
benzoxazine Waste".

Include appropriate hazard warnings, such as "Harmful" and "Irritant".[2][4]

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[4]

Final Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal plant, in

accordance with local, regional, and national regulations.[2][3][4]

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of octahydro-
2H-1,4-benzoxazine.
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Operational Handling Workflow

1. Preparation
- Work in ventilated area
- Assemble equipment

- Don PPE

2. Handling
- Avoid inhalation/contact

- No eating/drinking
- Wash hands after

3. Storage
- Tightly closed container

- Cool, dry, ventilated area

Click to download full resolution via product page

Caption: Workflow for handling octahydro-2H-1,4-benzoxazine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1317814?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow

1. Wear Appropriate PPE

2. Segregate and Collect Waste
- Use designated container

3. Label Waste Container
- Chemical name and hazards

4. Store Waste Securely
- Ventilated area

5. Final Disposal
- Approved hazardous waste facility

Click to download full resolution via product page

Caption: Step-by-step disposal plan for octahydro-2H-1,4-benzoxazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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